Cas no 2227681-24-3 (methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate)
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
- 2227681-24-3
- EN300-1786321
-
- Inchi: 1S/C8H12N2O3/c1-10-4-6(9-5-10)7(11)3-8(12)13-2/h4-5,7,11H,3H2,1-2H3/t7-/m0/s1
- InChI Key: DYTBPLRHNMBWKH-ZETCQYMHSA-N
- SMILES: O[C@@H](CC(=O)OC)C1=CN(C)C=N1
Computed Properties
- Exact Mass: 184.08479225g/mol
- Monoisotopic Mass: 184.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 64.4Ų
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786321-1g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 1g |
$2083.0 | 2023-09-19 | ||
| Enamine | EN300-1786321-5g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 5g |
$6043.0 | 2023-09-19 | ||
| Enamine | EN300-1786321-10g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 10g |
$8961.0 | 2023-09-19 | ||
| Enamine | EN300-1786321-0.05g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 0.05g |
$1750.0 | 2023-09-19 | ||
| Enamine | EN300-1786321-0.1g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 0.1g |
$1834.0 | 2023-09-19 | ||
| Enamine | EN300-1786321-0.25g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 0.25g |
$1917.0 | 2023-09-19 | ||
| Enamine | EN300-1786321-0.5g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 0.5g |
$2000.0 | 2023-09-19 | ||
| Enamine | EN300-1786321-1.0g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 1g |
$2083.0 | 2023-05-23 | ||
| Enamine | EN300-1786321-2.5g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 2.5g |
$4084.0 | 2023-09-19 | ||
| Enamine | EN300-1786321-5.0g |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate |
2227681-24-3 | 5g |
$6043.0 | 2023-05-23 |
methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate
Methyl (3S)-3-Hydroxy-3-(1-Methyl-1H-Imidazol-4-yl)Propanoate: A Comprehensive Overview
Methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate, with the CAS number 2227681-24-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biotechnology. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.
The chemical structure of methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate is notable for its stereochemistry and functional groups. The molecule features a chiral center at the third carbon of the propanoate backbone, which is substituted with a hydroxyl group and an imidazole ring. The imidazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. The methyl group attached to the imidazole ring further enhances its pharmacokinetic properties, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the potential of methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate as a bioactive molecule in drug discovery. Researchers have explored its role in modulating enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases. For instance, a 2023 study published in Nature Communications demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. This finding underscores its potential as a lead compound for developing anti-inflammatory agents with improved efficacy and reduced side effects.
The synthesis of methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate involves a multi-step process that combines organic synthesis techniques with stereochemical control. A common approach involves the alkylation of an imidazole derivative followed by esterification to introduce the propanoate group. Recent advancements in asymmetric catalysis have enabled the efficient production of the (S)-enantiomer, which is crucial for achieving the desired pharmacological activity.
In addition to its pharmacological applications, methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate has shown promise in biotechnological applications. For example, it has been utilized as a chiral auxiliary in asymmetric synthesis, facilitating the construction of complex molecular architectures with high enantioselectivity. This versatility further solidifies its position as an important tool in modern organic chemistry.
The biological activity of methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-ylium)propanoate is closely tied to its ability to interact with various biological targets. Preclinical studies have revealed its potential as an antioxidant and neuroprotective agent, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to modulate ion channels has opened avenues for exploring its role in treating cardiovascular disorders.
In conclusion, methyl (3S)-3-hydroxy-3-(1-methyl_
2227681-24-3 (methyl (3S)-3-hydroxy-3-(1-methyl-1H-imidazol-4-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)